N-ethyl-N-{1-[3-(2-methyl-1H-indol-1-yl)propanoyl]pyrrolidin-3-yl}acetamide

• IUPAC Name: N-ethyl-N-[1-[3-(2-methylindol-1-yl)propanoyl]pyrrolidin-3-yl]acetamide
• InChI: InChI=1S/C20H27N3O2/c1-4-22(16(3)24)18-9-11-21(14-18)20(25)10-12-23-15(2)13-17-7-5-6-8-19(17)23/h5-8,13,18H,4,9-12,14H2,1-3H3
• InChI Key: DOPVFXZRLLBFDA-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1CCN(C1)C(=O)CCN2C(=CC3=CC=CC=C32)C)C(=O)C
• Molecular Formula: C20H27N3O2
• Molecular Weight: 341.4 g/mol

Description

N-ethyl-N-{1-[3-(2-methyl-1H-indol-1-yl)propanoyl]pyrrolidin-3-yl}acetamide, also known as URB597, is a synthetic fatty acid amide hydrolase (FAAH) inhibitor. It is a potential therapeutic agent for the treatment of anxiety, depression, and pain.

Mechanism of Action

N-ethyl-N-{1-[3-(2-methyl-1H-indol-1-yl)propanoyl]pyrrolidin-3-yl}acetamide works by inhibiting the enzyme FAAH, which is responsible for the breakdown of endocannabinoids such as anandamide. By inhibiting FAAH, N-ethyl-N-{1-[3-(2-methyl-1H-indol-1-yl)propanoyl]pyrrolidin-3-yl}acetamide increases the levels of anandamide in the brain, which can produce analgesic, anxiolytic, and antidepressant effects.
Biochemical and Physiological Effects:
N-ethyl-N-{1-[3-(2-methyl-1H-indol-1-yl)propanoyl]pyrrolidin-3-yl}acetamide has been shown to increase levels of anandamide in the brain, which can produce a range of physiological and biochemical effects. Anandamide is a neurotransmitter that can activate cannabinoid receptors in the brain, which are involved in pain perception, mood, and appetite regulation. N-ethyl-N-{1-[3-(2-methyl-1H-indol-1-yl)propanoyl]pyrrolidin-3-yl}acetamide has been shown to reduce anxiety and depression-like behaviors in animal models, possibly by increasing anandamide levels in the brain.

Advantages and Limitations for Lab Experiments

N-ethyl-N-{1-[3-(2-methyl-1H-indol-1-yl)propanoyl]pyrrolidin-3-yl}acetamide has several advantages for lab experiments. It is a selective inhibitor of FAAH and does not have significant effects on other enzymes or receptors. It is also relatively stable and can be administered orally or intraperitoneally. However, N-ethyl-N-{1-[3-(2-methyl-1H-indol-1-yl)propanoyl]pyrrolidin-3-yl}acetamide has some limitations for lab experiments. It has a short half-life and may require multiple doses to produce sustained effects. It also has low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of N-ethyl-N-{1-[3-(2-methyl-1H-indol-1-yl)propanoyl]pyrrolidin-3-yl}acetamide. One area of research is the potential therapeutic applications of N-ethyl-N-{1-[3-(2-methyl-1H-indol-1-yl)propanoyl]pyrrolidin-3-yl}acetamide for the treatment of anxiety, depression, and pain in humans. Clinical trials are needed to evaluate the safety and efficacy of N-ethyl-N-{1-[3-(2-methyl-1H-indol-1-yl)propanoyl]pyrrolidin-3-yl}acetamide in humans. Another area of research is the development of more potent and selective FAAH inhibitors. New FAAH inhibitors may have improved pharmacokinetic properties and fewer side effects compared to N-ethyl-N-{1-[3-(2-methyl-1H-indol-1-yl)propanoyl]pyrrolidin-3-yl}acetamide. Finally, future research may focus on the role of endocannabinoids in other physiological and pathological processes, such as inflammation and neurodegeneration.

Scientific Research Applications

N-ethyl-N-{1-[3-(2-methyl-1H-indol-1-yl)propanoyl]pyrrolidin-3-yl}acetamide has been extensively studied for its potential therapeutic applications. It has been shown to reduce anxiety and depression-like behaviors in animal models. It also has analgesic properties and can reduce pain sensitivity. N-ethyl-N-{1-[3-(2-methyl-1H-indol-1-yl)propanoyl]pyrrolidin-3-yl}acetamide has been suggested as a potential treatment for chronic pain and neuropathic pain.